Cas no 2248401-24-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoroisoquinoline-8-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoroisoquinoline-8-carboxylate
• CAS No: 2248401-24-1
• MF: C₁₈H₉FN₂O₄
• MW: 336.27346777916
• CID: 6547826
• PubChem ID: 165889455
• Update Time: 2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoroisoquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248401-24-1
• EN300-6525332
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoroisoquinoline-8-carboxylate

• Inchi： 1S/C18H9FN2O4/c19-11-7-10-5-6-20-9-15(10)14(8-11)18(24)25-21-16(22)12-3-1-2-4-13(12)17(21)23/h1-9H
• InChI Key： RNMHSSXPHPWLPI-UHFFFAOYSA-N
• SMILES： FC1C=C2C=CN=CC2=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1

Computed Properties

• Exact Mass: 336.05463493g/mol
• Monoisotopic Mass: 336.05463493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoroisoquinoline-8-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoroisoquinoline-8-carboxylate (CAS No. 2248401-24-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoroisoquinoline-8-carboxylate (CAS No. 2248401-24-1) represents a fascinating molecule in the realm of medicinal chemistry, particularly within the broader context of heterocyclic scaffolds. Its unique structural features, comprising an isoindole core fused with a fluoroisoquinoline moiety and a dioxo functional group, make it a compelling candidate for further exploration in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such hybrid structures in modulating biological pathways. The presence of a fluoroisoquinoline unit is particularly noteworthy, as fluorine substitution has been widely recognized for its ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties in small-molecule drugs. In particular, the fluorine atom at the 6-position of the isoquinoline ring is often strategically incorporated to improve drug-like characteristics.

The dioxo group in the molecule introduces a polarized double bond system, which can influence both electronic and steric properties. This feature may be exploited to fine-tune interactions with biological targets, such as enzymes or receptors. The combination of these structural elements suggests that this compound could exhibit multifaceted activity, making it a valuable scaffold for designing novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential application in addressing neurological disorders. Isoindole derivatives have garnered significant attention in recent years due to their reported neuroprotective and anti-inflammatory properties. The addition of a fluoroisoquinoline moiety may further enhance these effects by improving blood-brain barrier penetration and target specificity. Preliminary computational studies have suggested that this compound could interact with key neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson’s disease.

Furthermore, the dioxo group’s ability to engage in hydrogen bonding has been exploited in various drug design strategies. This functionality could facilitate optimal positioning within active sites of enzymes or receptors, thereby enhancing binding affinity. Such interactions are critical for achieving therapeutic efficacy while minimizing off-target effects—a key consideration in modern drug development.

Another area of interest lies in the compound’s potential as an intermediate in synthesizing more complex molecules. The versatile nature of its heterocyclic core allows for further functionalization at multiple sites, enabling chemists to explore diverse chemical space. This adaptability is particularly valuable in medicinal chemistry pipelines where rapid iteration and optimization are essential.

Recent experimental studies have begun to validate these theoretical predictions. In vitro assays have shown promising activity against certain enzyme targets relevant to metabolic diseases and cancer. The fluoroisoquinoline moiety appears to play a crucial role in mediating these effects by modulating electronic distributions and enhancing binding interactions. Additionally, preliminary pharmacokinetic studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential for further development into an oral therapeutic.

The synthesis of this compound presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in building the desired heterocyclic framework efficiently. These methodologies not only improve yield but also allow for better control over regioselectivity—a critical factor when dealing with multiple reactive sites.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-fluoroisoquinoline-8-carboxylate (CAS No. 2248401-24-1) will undoubtedly play a pivotal role in shaping future therapeutic strategies. Their unique structural features offer a rich foundation for innovation across multiple therapeutic areas—from oncology to neurology—providing hope for addressing unmet medical needs with novel molecular entities.